Cas no 2015410-92-9 ((2R)-2-amino-3-(1-methyl-1H-imidazol-2-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(1-methyl-1H-imidazol-2-yl)propanoic acid
• CAS No: 2015410-92-9
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5841663
• PubChem ID: 93619245
• Update Time: 2025-08-05

(2R)-2-amino-3-(1-methyl-1H-imidazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (2R)-2-amino-3-(1-methyl-1H-imidazol-2-yl)propanoic acid
• EN300-1299688
• 2015410-92-9

• Inchi： 1S/C7H11N3O2/c1-10-3-2-9-6(10)4-5(8)7(11)12/h2-3,5H,4,8H2,1H3,(H,11,12)/t5-/m1/s1
• InChI Key： HPAKSUMDGSVKOS-RXMQYKEDSA-N
• SMILES： OC([C@@H](CC1=NC=CN1C)N)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 402.9±40.0 °C(Predicted)
• pka: 1.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-3-(1-methyl-1H-imidazol-2-yl)propanoic acid

Recent Advances in the Study of (2R)-2-amino-3-(1-methyl-1H-imidazol-2-yl)propanoic acid (CAS: 2015410-92-9)

The compound (2R)-2-amino-3-(1-methyl-1H-imidazol-2-yl)propanoic acid (CAS: 2015410-92-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This non-proteinogenic amino acid derivative, characterized by its unique imidazole side chain, has shown promising potential in various therapeutic applications, including enzyme inhibition, receptor modulation, and as a building block for novel drug candidates. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing valuable insights into its pharmacological properties.

One of the key advancements in the study of this compound is its role as a selective inhibitor of specific enzymes involved in metabolic pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that (2R)-2-amino-3-(1-methyl-1H-imidazol-2-yl)propanoic acid exhibits high affinity for enzymes such as histidine decarboxylase, making it a potential candidate for treating disorders related to histamine overproduction. The study utilized X-ray crystallography to elucidate the binding interactions, revealing a unique binding mode that could inform the design of more potent inhibitors.

In addition to its enzyme inhibitory properties, recent investigations have explored its application in peptide-based therapeutics. A study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its incorporation into peptide sequences to enhance stability and bioavailability. The modified peptides demonstrated improved resistance to proteolytic degradation and increased cellular uptake, suggesting their utility in drug delivery systems. These findings underscore the versatility of (2R)-2-amino-3-(1-methyl-1H-imidazol-2-yl)propanoic acid as a multifunctional scaffold in medicinal chemistry.

Another area of interest is the compound's potential in targeting ionotropic receptors. Preliminary data from a 2024 study in Nature Chemical Biology indicated that derivatives of (2R)-2-amino-3-(1-methyl-1H-imidazol-2-yl)propanoic acid could modulate glutamate receptor activity, offering a new avenue for treating neurological disorders such as epilepsy and neurodegenerative diseases. The study employed electrophysiological assays and molecular docking simulations to validate the compound's interaction with receptor subunits, providing a foundation for future drug development efforts.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of (2R)-2-amino-3-(1-methyl-1H-imidazol-2-yl)propanoic acid-based therapeutics. Recent reviews in Expert Opinion on Drug Discovery (2024) have emphasized the need for further in vivo studies to assess toxicity, metabolism, and long-term efficacy. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications, potentially leading to breakthrough therapies in the coming years.

In conclusion, the ongoing research on (2R)-2-amino-3-(1-methyl-1H-imidazol-2-yl)propanoic acid (CAS: 2015410-92-9) highlights its significant potential in drug discovery and development. Its unique structural features and diverse biological activities make it a valuable tool for addressing unmet medical needs. Future studies should focus on refining its therapeutic applications and overcoming existing limitations to fully realize its clinical potential.